Nuclear Binding Energy and Isotopic Stability: Carbon-12 vs. Carbon-14
Carbon-12 exhibits a significantly higher binding energy per nucleon compared to carbon-14, a difference that directly correlates with its nuclear stability. While carbon-12 is completely stable, carbon-14 is radioactive with a half-life of approximately 5,700 years. The binding energy per nucleon for carbon-12 is 7.680 MeV, whereas for carbon-14 it is 7.520 MeV [1]. This represents a 2.1% difference in binding energy per nucleon, which is sufficient to render carbon-12 stable and carbon-14 prone to beta decay [2].
14C: 7.520 MeV/nucleon
Δ = 0.160 MeV (2.1%)
| Evidence Dimension | Binding energy per nucleon (MeV) |
|---|---|
| Target Compound Data | 7.680 MeV/nucleon |
| Comparator Or Baseline | Carbon-14: 7.520 MeV/nucleon |
| Quantified Difference | 0.160 MeV/nucleon (2.1% lower for carbon-14) |
| Conditions | Calculation based on atomic masses of hydrogen, neutron, and carbon nuclides using the mass defect method [1] |
Why This Matters
This quantifiable stability difference dictates that carbon-12 materials are mandatory for applications requiring long-term nuclear stability (e.g., nuclear reactor moderators, calibration standards), whereas carbon-14 is unsuitable due to radioactive decay and associated radiological hazards.
- [1] OpenStax College Physics for AP® Courses. (2019). Chapter 31, Problem 73: Binding energy per nucleon for carbon-12 and carbon-14. Retrieved from https://collegephysicsanswers.com/openstax-solutions/calculate-be-12textrmc-stable-and-relatively-tightly-bound-nuclide-most-0. View Source
- [2] OpenStax College Physics for AP® Courses. (2019). Chapter 31, Problem 73: Binding energy per nucleon for carbon-12 and carbon-14. Retrieved from https://collegephysicsanswers.com/openstax-solutions/calculate-be-12textrmc-stable-and-relatively-tightly-bound-nuclide-most-0. View Source
